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Compound of Interest

2-(Butylamino)-1-(4-
Compound Name: _
nitrophenyl)ethanol

Cat. No.: B082643

For Immediate Reference: Key Disposal and Safety Information

Proper disposal of 2-(Butylamino)-1-(4-nitrophenyl)ethanol is critical to ensure laboratory
safety and environmental compliance. This compound, while not extensively documented, is
presumed to possess hazards associated with its constituent functional groups: an amino
alcohol and a nitrophenyl group. This guide provides a comprehensive, step-by-step procedure
for its safe handling and disposal, designed for researchers, scientists, and drug development
professionals.

Hazard Assessment and Classification

Based on the available safety data for structurally similar compounds such as 2-
(Butylamino)ethanol and 2-(4-Nitrophenyl)ethanol, 2-(Butylamino)-1-(4-nitrophenyl)ethanol
should be handled as a hazardous substance. Key potential hazards include:

Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: May cause skin irritation or severe burns.[1]

Eye Damage/Irritation: Risk of serious eye damage.[1][2]

Environmental Hazard: Potentially harmful to aquatic life. Nitroaromatic compounds are often
subject to specific environmental disposal regulations.
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Due to these potential hazards, this compound must be disposed of as regulated hazardous
waste. Do not dispose of it down the drain or in regular trash.[3]

Quantitative Data Summary

While specific quantitative data for 2-(Butylamino)-1-(4-nitrophenyl)ethanol is not readily
available, the table below summarizes relevant data from related compounds to inform
handling and disposal procedures.
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2- 2-(4-
Property (Butylamino)ethan Nitrophenyl)ethano = Remarks
ol I
For identification and
CAS Number 111-75-1 100-27-6

labeling purposes.

Physical State

Colorless liquid[4]

Orange - Brown Solid
Powder[5]

The target
compound's state will
determine handling

procedures.

148-149°C @ 2

Relevant for

Boiling Point 198 - 200 °C[4] ) N
mmHg[5] assessing volatility.
Indicates flammability;
Flash Point 85 °Cl[4] No data available handle away from

ignition sources.[4]

Incompatible Materials

Strong oxidizing
agents, Strong acids,

Strong bases

Strong oxidizing
agents, Strong acids,

Strong bases[5]

Crucial for
segregation of waste
to prevent dangerous

reactions.

Hazard Statements

H227, H302, H314,
H318[1]

H302, H319[2]

H227: Combustible
liquid H302: Harmful if
swallowed H314:
Causes severe skin
burns and eye
damage H318:
Causes serious eye
damage H319:
Causes serious eye
irritation

Detailed Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of 2-
(Butylamino)-1-(4-nitrophenyl)ethanol from a laboratory setting.
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Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to
minimize exposure:

o Eye Protection: Chemical safety goggles or a face shield.[1][5]
» Hand Protection: Chemically resistant gloves (e.g., nitrile).

» Body Protection: Alab coat and closed-toe shoes are mandatory.[5]

Step 2: Waste Segregation and Collection

Proper segregation is crucial to prevent accidental chemical reactions.

o Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container.
The container must be made of a material compatible with the chemical; a high-density
polyethylene (HDPE) or glass container is recommended.[3][6] Avoid metal containers if the
substance is corrosive.[6]

» Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "2-(Butylamino)-1-(4-nitrophenyl)ethanol,” and the approximate quantity.
[3] Note the start date of waste accumulation.[3]

o Collection:

o Solid Waste: If the compound is in solid form, transfer it carefully into the designated waste
container using a spatula or scoop. Avoid creating dust.

o Liquid Waste: If the compound is in a solution, pour it carefully into the designated liquid
waste container. Use a funnel to prevent spills.

o Contaminated Materials: Any materials contaminated with the compound (e.g., gloves,
weigh boats, paper towels) should be collected in a separate, clearly labeled solid waste
container.

Step 3: Storage of Hazardous Waste
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Store the hazardous waste container in a designated satellite accumulation area within the
laboratory. This area should adhere to the following guidelines:

e Secure and Ventilated: The storage area should be in a well-ventilated location, away from
heat sources, open flames, and incompatible chemicals.[4][5]

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

o Closed Containers: Keep the waste container tightly sealed except when adding waste.[3]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the
pickup and disposal of the hazardous waste.[6] Provide them with the necessary information
from your waste label. Do not attempt to dispose of the chemical waste through a third-party
vendor without institutional approval.

Workflow and Decision-Making Diagram

The following diagram illustrates the procedural workflow for the proper disposal of 2-
(Butylamino)-1-(4-nitrophenyl)ethanol.
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Workflow for Disposal of 2-(Butylamino)-1-(4-nitrophenyl)ethanol
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(Goggles, Gloves, Lab Coat)
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Collect in Labeled Collect in Labeled
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Click to download full resolution via product page

Caption: Disposal workflow for 2-(Butylamino)-1-(4-nitrophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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